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Get Quote

Technical Overview of γ-Terpineol

The table below summarizes the key technical and chemical identity information for γ-terpineol.

Property Category Details

IUPAC Name 1-methyl-4-(propan-2-ylidene)cyclohexan-1-ol [1]

Common Name gamma-Terpineol [1]

Chemical Formula C10H18O [1] [2]

Average Molecular
Weight

154.25 g/mol [1] [2]

CAS Registry Number 586-81-2 [1] [2]

Classification Monoterpene alcohol [2]

Isomer Family One of four isomers (α-, β-, γ-, and terpinen-4-ol) [3] [2]

Boiling Point 215–220 °C [2]
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Property Category Details

Solubility Sparingly soluble in water; highly soluble in organic solvents (e.g., ethanol,
propylene glycol) [2]

Log P ~2.8–3.0 (indicating moderate lipophilicity) [2]

Odor Description Soft, floral (lilac, lime blossom), with sweet citrus and clean woody

undertones [2]

Natural Sources and Occurrence

Gamma-terpineol is found in various plants and essential oils, though it is rarely the dominant terpene. The

following table lists its known natural sources.

Source Notes on Occurrence

Cannabis Often a secondary/tertiary terpene. Typical concentration in flower: 0.01% to 0.10% by

weight [2].

Carrot
Oils

Isolated from this source [1].

| Cinnamon Tree ( Cinnamomum zeylanicum) | Isolated from this source [1]. | | Scotch Pine ( Pinus

sylvestris) | Isolated from this source [1]. | | Natural Terpineol Oil | Component among others like

eucalyptol, linalool, and α-terpineol [4]. |

Biosynthesis Pathway

In plants, including Cannabis sativa, the biosynthesis of γ-terpineol follows the universal plastidial

methylerythritol phosphate (MEP) pathway for monoterpenes [5] [2]. The diagram below outlines the

specific steps from a primary precursor to γ-terpineol.
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This pathway is genetically regulated and influenced by environmental factors like light intensity, nutrient

status, and post-harvest processing conditions [2].

Analytical Methodologies

While the search results do not contain full experimental protocols, they reference several standard analytical

techniques for separating and identifying γ-terpineol, which you can adapt and optimize in a lab setting.

Gas Chromatography (GC): A primary method for terpene separation.
Column: A method for separating terpineol oil uses an OV-1 fused silica capillary column (30

m x 0.32 mm i.d. x 0.25 µm) [4].
Temperature Program: A published method uses a complex temperature program: 1.5°C/min

from 70°C to 100°C, then 5°C/min to 160°C, followed by 10°C/min to 220°C, holding for 2
minutes [4].
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High-Performance Liquid Chromatography (HPLC): Suitable for analysis without derivatization.

Column: Can be analyzed on a reverse-phase (RP) HPLC column like Newcrom R1 [6].
Mobile Phase: A simple mobile phase of acetonitrile, water, and phosphoric acid can be used.

Phosphoric acid can be replaced with formic acid for MS-compatible applications [6].
Detection Techniques:

GC-MS & GC-FTIR: These are standard for definitive identification and quantification. Gas
chromatography-mass spectrometry (GC-MS) and gas chromatography-Fourier transform

infrared spectrometry (GC-FTIR) were used to analyze the main chemical components of
terpineol oils [4].

Bioactivity and Research Applications

Preclinical studies suggest several bioactivities, though data specific to the γ-isomer are limited. Most

evidence comes from research on terpineol isomers in general.

Bioactivity Research Context & Notes

Antimicrobial In vitro studies on terpineol mixtures show effects against gram-positive and
gram-negative bacteria. MICs are commonly in the range of 0.125–1.0 mg/mL
[2].

Antioxidant Demonstrated in model systems (DPPH, ABTS assays). Reported IC50 values

for terpineol isomers are often between 0.2 and 0.6 mg/mL [2].

Anti-inflammatory Proposed mechanisms include modulation of NF-κB pathways and attenuation
of pro-inflammatory cytokines (TNF-α, IL-1β) in cell models [2].

Neuromodulatory α-Terpineol has been linked to sedative or anxiolytic-like outcomes in rodent
models. The contribution of γ-terpineol is not defined [2].

Sensory & TRP
Channels

Terpineol isomers may weakly interact with TRP channels (e.g.,
TRPA1/TRPV3), which could underlie subtle sensory perceptions like cooling

or warming [2].

Research Gaps and Future Directions
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Current data on γ-terpineol reveals several areas where further investigation is needed:

Isomer-Specific Data: Much of the pharmacological data is based on terpineol mixtures or the α-
isomer. The potency and specific mechanisms of γ-terpineol require clarification [2].

Human Trials: There are no controlled human trials parsing the unique contributions of γ-terpineol to
the effects of complex botanical extracts, like those from cannabis [2].

Quantitative Natural Abundance: Detailed quantitative data on γ-terpineol levels across a wide
range of plant species is lacking in the public domain.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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